Cas no 89705-51-1 (THR-LYS-PRO ACETATE SALT)

• Product Name: THR-LYS-PRO ACETATE SALT
• CAS No: 89705-51-1
• MF: C₁₇H₃₂N₄O₇
• MW: 404.458584785461
• CID: 712241
• Update Time: 2023-11-18

THR-LYS-PRO ACETATE SALT Chemical and Physical Properties

Names and Identifiers

• THR-LYS-PRO ACETATE SALT
• (S)-1-((S)-6-amino-2-((2S,3R)-2-amino-3-hydroxybutanamido)hexanoyl)pyrrolidine-2-carboxylic acid compound with acetic acid (1:1)
• CID 102601348
• TUFTSIN FRAGMENT 1-3 ACETATE SALT
• tuftsin fragment 1-3 acetate
• tuftsin fragment 1-3 acetate salt monohydrate

• Inchi： 1S/C15H28N4O5.C2H4O2/c1-9(20)12(17)13(21)18-10(5-2-3-7-16)14(22)19-8-4-6-11(19)15(23)24;1-2(3)4/h9-12,20H,2-8,16-17H2,1H3,(H,18,21)(H,23,24);1H3,(H,3,4)/t9-,10+,11+,12+;/m1./s1
• InChI Key： CAMOYNLKRGRRPP-DNFJNHEJSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(=O)O.OC(C)=O

Computed Properties

• Exact Mass: 404.227
• Monoisotopic Mass: 404.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196

THR-LYS-PRO ACETATE SALT Security Information

• WGK Germany：3
• Storage Condition：−20°C